1-butyl-3-((3-chlorophenyl)sulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)quinolin-4(1H)-one

• IUPAC Name: 1-butyl-3-(3-chlorophenyl)sulfonyl-6-fluoro-7-(4-methylpiperazin-1-yl)quinolin-4-one
• InChI: InChI=1S/C24H27ClFN3O3S/c1-3-4-8-29-16-23(33(31,32)18-7-5-6-17(25)13-18)24(30)19-14-20(26)22(15-21(19)29)28-11-9-27(2)10-12-28/h5-7,13-16H,3-4,8-12H2,1-2H3
• InChI Key: JMGMMRARNNIWHY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCN(CC3)C)F)S(=O)(=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C24H27ClFN3O3S
• Molecular Weight: 492.0 g/mol

Description

1-butyl-3-((3-chlorophenyl)sulfonyl)-6-fluoro-7-(4-methylpiperazin-1-yl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C24H27ClFN3O3S and its molecular weight is 492.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis, Spectroscopic, and Docking Studies

1,5-Bis(4-chlorophenyl)-3-(2-(4-methylpiperazin-1-yl)quinolin-3-yl)pentane-1,5-dione, a related compound, was synthesized and characterized using various spectroscopic techniques. Density Functional Theory (DFT) calculations were used to identify reactive sites for electrophilic and nucleophilic attacks. This compound was also subjected to molecular docking studies, indicating its potential biological activity (Murugesan et al., 2021).

Green Approach in Synthesis

A study focused on a green approach to synthesize piperazinyl-quinolinyl pyran derivatives using a nanocrystalline titania-based sulfonic acid catalyst. This research highlights an environmentally friendly and efficient method for producing such compounds (Murugesan, Gengan, & Krishnan, 2016).

Biological and Medicinal Applications

Antitumor Activity

A study on 4-(2-chlorobenzyl)-1-(5-fluoro-2-hydroxy-3-((4-methylpiperidin-1-yl)methyl)phenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one demonstrated its potential antitumor activity. The compound was synthesized and characterized, followed by molecular docking and in vitro evaluations, showing promising results against human hepatoma and melanoma cells (Zhou et al., 2021).

Anticancer Activity

1,2,4-Triazolo[4,3-a]-quinoline derivatives were synthesized and showed significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines. This research suggests the potential of these derivatives as anticancer agents (Reddy et al., 2015).

Antibacterial Agents

A class of heterocyclic compounds, 2-substituted amino-3-fluoro-5,12-dihydro-5-oxobenzothiazolo[3, 2-a]quinoline-6-carboxylic acids, exhibited potent antibacterial activity. This study provides insights into the synthesis and potential application of these compounds as antibacterial agents (Chu, Fernandes, & Pernet, 1986).